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Compound of Interest

Compound Name: Methyl tosylcarbamate

Cat. No.: B133023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the properties, synthesis, and

safety considerations for Methyl Tosylcarbamate (CAS No. 14437-03-7). It is a versatile

reagent in organic synthesis, notably utilized as a protecting group for primary and secondary

amines. Furthermore, it is recognized as a degradation product of the widely used antidiabetic

drug, Gliclazide. This document consolidates key data, outlines detailed experimental

protocols, and presents visual workflows to support its application in a research and

development setting.

Chemical and Physical Properties
Methyl tosylcarbamate is a white to off-white solid organic compound. Its structure features a

tosyl group attached to a carbamate moiety, making it a useful intermediate in various chemical

reactions.[1]

Table 1: Chemical and Physical Properties of Methyl Tosylcarbamate
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Property Value Source(s)

CAS Number 14437-03-7 [2]

Molecular Formula C₉H₁₁NO₄S [2]

Molecular Weight 229.25 g/mol [2]

IUPAC Name

methyl N-(4-

methylphenyl)sulfonylcarbamat

e

[2]

Synonyms

N-(p-Tosyl)carbamic Acid

Methyl Ester, Methyl N-(p-

toluenesulfonyl)carbamate

[2]

Appearance
White to light yellow powder or

crystals
[2]

Melting Point 108.0 to 112.0 °C [2]

Density 1.3 g/cm³

Solubility
Soluble in organic solvents like

dichloromethane and acetone.
[1]

Synthesis of Methyl Tosylcarbamate
A general and efficient method for the synthesis of Methyl Tosylcarbamate involves the

reaction of p-toluenesulfonamide with methyl chloroformate in the presence of a base.

Experimental Protocol: Synthesis
Materials:

p-Toluenesulfonamide

Methyl chloroformate

Triethylamine
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Anhydrous dichloromethane

1 M Hydrochloric acid

Saturated brine

Anhydrous magnesium sulfate

Silica gel for column chromatography

Procedure:

Dissolve p-toluenesulfonamide in anhydrous dichloromethane and cool the solution to 0°C in

an ice bath.

Slowly add triethylamine dropwise to the reaction mixture while maintaining the temperature

at 0°C.

After stirring for 10 minutes, add methyl chloroformate dropwise.

Continue stirring at 0°C for 30 minutes, then remove the ice bath and allow the reaction to

warm to room temperature over 2 hours.

Upon completion, dilute the reaction mixture with dichloromethane.

Wash the organic phase sequentially with 1 M aqueous hydrochloric acid, water, and

saturated brine.

Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced

pressure.

Purify the resulting residue by silica gel column chromatography to obtain Methyl
Tosylcarbamate.

Synthesis Workflow
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Caption: General synthesis workflow for Methyl Tosylcarbamate.

Applications in Organic Synthesis: Amine
Protection
Methyl tosylcarbamate serves as a versatile protecting group for primary and secondary

amines, masking their reactivity to allow for selective transformations at other functional groups

within a molecule.[1]

Experimental Protocol: Amine Protection and
Deprotection
Protection of a Primary Amine:

Materials:
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Primary amine

Methyl tosylcarbamate

Suitable aprotic solvent (e.g., Dichloromethane, THF)

Base (e.g., Triethylamine, DIPEA)

Procedure:

Dissolve the primary amine and a slight excess of Methyl tosylcarbamate in the chosen

aprotic solvent.

Add the base to the mixture and stir at room temperature.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, perform an aqueous workup to remove the base and any water-soluble

byproducts.

Dry the organic layer and concentrate under reduced pressure.

Purify the protected amine by column chromatography if necessary.

Deprotection of the N-Tosyl Carbamate:

While specific protocols for the cleavage of the methyl tosylcarbamate group are not

abundant in the literature, general methods for the cleavage of carbamates and tosylamides

can be adapted. A common method for the cleavage of simple methyl carbamates involves

nucleophilic acyl substitution.

Materials:

N-methyl tosylcarbamate protected amine

Strong nucleophile (e.g., MeLi in an appropriate solvent) or a system like t-BuNH₂/MeOH.

Anhydrous aprotic solvent (e.g., THF)
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Procedure (Conceptual, requires optimization):

Dissolve the protected amine in an anhydrous aprotic solvent under an inert atmosphere.

Cool the solution to a low temperature (e.g., -78 °C).

Slowly add the strong nucleophile and allow the reaction to proceed.

Monitor the deprotection by TLC.

Quench the reaction carefully with a suitable reagent (e.g., saturated aqueous ammonium

chloride).

Perform an aqueous workup and extract the deprotected amine.

Dry the organic layer, concentrate, and purify as needed.

Amine Protection and Deprotection Workflow

Protection Deprotection

Primary/Secondary Amine

Protection Reaction

Methyl Tosylcarbamate Base (e.g., TEA)

N-Methyl Tosylcarbamate
Protected Amine

N-Methyl Tosylcarbamate
Protected Amine

Deprotection Reaction

Deprotection Reagent
(e.g., Strong Nucleophile)

Free Amine

Click to download full resolution via product page

Caption: Workflow for amine protection and deprotection using Methyl Tosylcarbamate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b133023?utm_src=pdf-body-img
https://www.benchchem.com/product/b133023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Role as a Degradation Product of Gliclazide
Methyl tosylcarbamate has been identified as a degradation product of the sulfonylurea

antidiabetic drug, Gliclazide. This degradation can occur under certain stress conditions.[3]

Gliclazide Degradation Pathway

Gliclazide Hydrolysis
(e.g., acidic or basic conditions)

Methyl Tosylcarbamate
(in presence of methanol)

Other Degradation
Products

Click to download full resolution via product page

Caption: Simplified degradation pathway of Gliclazide to Methyl Tosylcarbamate.

Safety and Handling
Methyl tosylcarbamate is a chemical that requires careful handling in a laboratory setting. The

available safety data indicates several hazards.

Table 2: GHS Hazard and Precautionary Statements
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Hazard
Class

GHS
Pictogram

Signal
Word

Hazard
Statements

Precautiona
ry
Statements

Source(s)

Acute toxicity,

Oral
GHS07 Warning

H302:

Harmful if

swallowed.

P264, P270,

P301+P312,

P330, P501

Skin

corrosion/irrit

ation

GHS07 Warning

H315:

Causes skin

irritation.

P264, P280,

P302+P352,

P332+P313,

P362

Serious eye

damage/eye

irritation

GHS07 Warning

H319:

Causes

serious eye

irritation.

P264, P280,

P305+P351+

P338,

P337+P313

[1]

Specific

target organ

toxicity —

single

exposure

(Respiratory

tract irritation)

GHS07 Warning

H335: May

cause

respiratory

irritation.

P261, P271,

P304+P340,

P312,

P403+P233,

P405, P501

Handling Recommendations:

Work in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

Store in a tightly closed container in a cool, dry place.

Toxicological Information
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Detailed toxicological data for Methyl Tosylcarbamate is limited. The LD50 values found in

some safety data sheets are for the structurally simpler "methyl carbamate" and should not be

directly extrapolated to Methyl Tosylcarbamate.

It is important to note that N-methyl carbamates as a class are widely used as insecticides and

are known to act as acetylcholinesterase inhibitors.[4] However, there is no specific data

available on the direct biological activity or signaling pathway interactions of Methyl
Tosylcarbamate itself. Its primary relevance in a biological context is as a metabolite of

Gliclazide.

Conclusion
Methyl tosylcarbamate (CAS 14437-03-7) is a valuable reagent for the protection of amines in

organic synthesis. Its formation as a degradation product of Gliclazide is also of interest to

pharmaceutical scientists. This guide provides essential information on its properties,

synthesis, and safe handling. Researchers should exercise caution due to its potential hazards

and the limited availability of comprehensive toxicological data. The provided protocols and

workflows serve as a foundation for its application in a laboratory setting, with the

understanding that specific reaction conditions may require optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b133023#cas-number-14437-03-7-properties-and-
safety]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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